4,6-Dihydroxy-2-methylpyrimidine
Overview
Description
4,6-Dihydroxy-2-methylpyrimidine is a reagent used in chemical synthesis . It is used in the preparation of 4,6-dichloro-2-methyl-pyrimidine .
Synthesis Analysis
The synthesis of 4,6-Dihydroxy-2-methylpyrimidine has been carried out by the condensation of acetamidinium chloride and diethyl malonate in absolute methanol and further acidified by hydrochloric acid .Molecular Structure Analysis
The molecular formula of 4,6-Dihydroxy-2-methylpyrimidine is C5H6N2O2 .Chemical Reactions Analysis
Three novel pyrimidine azo dyes having heteroaromatic diazo component were prepared through a diazo coupling reaction between 4,6-dihydroxy-2-methylpyrimidine and diazotised 2-amino-thiazole and 2-amino-(6-substituted)benzothiazole(s) .Physical And Chemical Properties Analysis
The molecular weight of 4,6-Dihydroxy-2-methylpyrimidine is 126.11 g/mol . It is soluble in sodium hydroxide .Scientific Research Applications
Synthesis of Azo Dyes
4,6-Dihydroxy-2-methylpyrimidine has been used in the synthesis of novel pyrimidine azo dyes. These dyes were prepared through a diazo coupling reaction between 4,6-dihydroxy-2-methypyrimidine and diazotised 2-amino-thiazole and 2-amino-(6-subtituted)benzothiazole(s) . These dyes may be suitable for applications in the textile industry .
Anticancer Agents
Pyrimidine derivatives, including 4,6-Dihydroxy-2-methylpyrimidine, have been reported to exhibit anticancer properties. For example, imatinib, Dasatinib, and nilotinib are pyrimidine-based drugs and well-established treatments for leukemia .
Antimicrobial and Antifungal Agents
4,6-Dihydroxy-2-methylpyrimidine derivatives have shown antimicrobial and antifungal properties .
Antiparasitic Agents
These compounds have also been reported to exhibit antiparasitic activities .
Cardiovascular Agents and Antihypertensive
4,6-Dihydroxy-2-methylpyrimidine derivatives have been used as cardiovascular agents and antihypertensives .
Preparation of High Explosives
4,6-Dihydroxy-2-methylpyrimidine is an important precursor in the preparation of high explosives .
Preparation of Medicinal Valued Products
This compound also finds widespread applications in the preparation of medicinal valued products .
Preparation of 4,6-Dichloro-2-Methyl-Pyrimidine
4,6-Dihydroxy-2-methylpyrimidine is used in the preparation of 4,6-dichloro-2-methyl-pyrimidine .
Safety and Hazards
Future Directions
4,6-Dihydroxy-2-methylpyrimidine serves as a precursor to many important compounds which include, which are known to be active as anticancer agents, 4,6-dichloro-2-methyl-5-nitropyridine, which is useful in the development of new antihypertensive medicines, 1,1-diamino-2,2-dinitroethylene, an explosive material, and hydroxyl ammonium salt of 3-dinitromethyl-1,2,4-triazolone, a high energy density material . The results show that these dyes may be suitable for applications in the textile industry .
Mechanism of Action
Target of Action
4,6-Dihydroxy-2-methylpyrimidine (DHMP) is a derivative of pyrimidines, which are known as biologically active compounds . It serves as a precursor to many important compounds, including those active as anticancer agents . It has also been used in patented studies .
Mode of Action
The mode of action of DHMP involves its interaction with its targets. For instance, it has been synthesized from a reaction between acetamidine hydrochloride and diethyl malonate in the presence of methoxide in CH3OH or ethoxide in CH3CH2OH . This interaction results in changes in the compound’s structure and function.
Biochemical Pathways
DHMP affects various biochemical pathways. It is synthesized from a reaction between acetamidine hydrochloride and diethyl malonate . This synthesis process is a key part of the biochemical pathway involved in the production of many important compounds, including those active as anticancer agents .
Result of Action
The result of DHMP’s action is the formation of various important compounds, including those active as anticancer agents . It’s also used in the synthesis of azo dyes, which are important in the textile industry .
Action Environment
The action of DHMP can be influenced by various environmental factors. For instance, the effects of solvent, acid-base, and temperature on the absorption spectra of the dyes synthesized from DHMP were investigated . The dyes show positive solvatochromism in chloroform and glacial acetic acid .
properties
IUPAC Name |
4-hydroxy-2-methyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2/c1-3-6-4(8)2-5(9)7-3/h2H,1H3,(H2,6,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPSGVKFIQZZFNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=O)N1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00193507 |
Source
|
| Record name | 2-Methyl-1H,5H-pyrimidine-4,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00193507 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dihydroxy-2-methylpyrimidine | |
CAS RN |
1194-22-5, 40497-30-1 |
Source
|
| Record name | 6-Hydroxy-2-methyl-4(1H)-pyrimidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1194-22-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-1H,5H-pyrimidine-4,5-dione | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040497301 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1194-22-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9317 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Methyl-1H,5H-pyrimidine-4,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00193507 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methyl-1H,5H-pyrimidine-4,5-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.930 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4(1H)-Pyrimidinone, 6-hydroxy-2-methyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common synthetic routes for 4,6-Dihydroxy-2-methylpyrimidine?
A1: 4,6-Dihydroxy-2-methylpyrimidine is primarily synthesized through the condensation of acetamidine hydrochloride with either diethyl malonate [, ] or dimethyl malonate []. This reaction typically occurs in the presence of a base, such as sodium methoxide [] or alkoxides [], in a solvent like methanol [, ]. The reaction conditions significantly impact the yield, with optimized procedures achieving over 85% yield [].
Q2: How does the choice of solvent and base affect the synthesis of 4,6-Dihydroxy-2-methylpyrimidine?
A2: Research suggests that using absolute methanol as the solvent and sodium methoxide as the base generally leads to a more efficient and cost-effective synthesis of 4,6-Dihydroxy-2-methylpyrimidine []. Furthermore, the reaction time and stoichiometry of the reactants significantly influence the final yield [, ].
Q3: What is the significance of 4,6-Dihydroxy-2-methylpyrimidine in pharmaceutical synthesis?
A3: This compound acts as a key building block for synthesizing important pharmaceuticals. For instance, it is a crucial intermediate in the multi-step synthesis of the anticancer drug dasatinib [] and the radiolabeled antihypertensive compound [2,4,6-14C3]-4-chloro-5-(imidazolidin-2-ylidenimino)-6-methoxy-2-methylpyrimidine ([14C3]moxonidine) [].
Q4: How is 4,6-Dihydroxy-2-methylpyrimidine utilized in the development of energetic materials?
A4: 4,6-Dihydroxy-2-methylpyrimidine serves as a precursor to 1,1-diamino-2,2-dinitroethene (FOX-7), a powerful insensitive high explosive []. Nitration of 4,6-Dihydroxy-2-methylpyrimidine, followed by hydrolysis, yields FOX-7. Optimization of this process allows for high yields (>90%) and efficient nitric acid usage [].
Q5: Beyond its applications in pharmaceuticals and explosives, what other research areas involve 4,6-Dihydroxy-2-methylpyrimidine?
A5: 4,6-Dihydroxy-2-methylpyrimidine plays a significant role in understanding the reactivity of pyrimidine derivatives. Researchers study its electrochemical behavior in the presence of catechols [] and investigate its nitration with a focus on the nucleophilic cleavage of the resulting products []. Additionally, it is used to synthesize novel azo derivatives, expanding its potential applications in various fields [].
Q6: How have spectroscopic techniques been used to characterize 4,6-Dihydroxy-2-methylpyrimidine and its derivatives?
A6: Spectroscopic methods are essential for analyzing 4,6-Dihydroxy-2-methylpyrimidine. Techniques like nuclear magnetic resonance (NMR) and mass spectrometry (MS) confirm its structure and purity []. These techniques are also valuable for characterizing novel derivatives, such as azo derivatives of 4,6-Dihydroxy-2-methylpyrimidine, providing insights into their structures and properties [].
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